Cas no 122375-83-1 (1-Bromo-2-chloro-3,4,5-trifluorobenzene)

1-Bromo-2-chloro-3,4,5-trifluorobenzene is a halogenated aromatic compound with a molecular formula of C₆HBrClF₃. It serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications, due to its reactive bromo and chloro substituents and electron-withdrawing fluorine atoms. The trifluorinated structure enhances stability and influences regioselectivity in cross-coupling reactions. Its high purity and well-defined substitution pattern make it valuable for constructing complex molecules, such as active pharmaceutical ingredients (APIs) or specialty chemicals. The compound is typically handled under inert conditions due to its sensitivity to moisture and light. Storage recommendations include refrigeration in a tightly sealed, amber vial to maintain integrity.

1-Bromo-2-chloro-3,4,5-trifluorobenzene structure

122375-83-1 structure

Product Name:1-Bromo-2-chloro-3,4,5-trifluorobenzene

CAS No:122375-83-1

MF:C₆HBrClF₃

MW:245.424350500107

CID:134560

PubChem ID:2773276

Update Time:2025-05-27

1-Bromo-2-chloro-3,4,5-trifluorobenzene Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-2-chloro-3,4,5-trifluorobenzene
- Benzene,1-bromo-2-chloro-3,4,5-trifluoro-
- Benzene,1-bromo-2-chloro-3,4,5-trifluoro
- PC7759
- -BROMO-2-CHLORO-3,4,5-TRIFLUOROBENZENE
- 1-BroMo-2-chloro-3,4,5-trifluorobenzene[2-Chloro-3,4,5-trifluorobroMobenzene]
- SCHEMBL8526910
- 1-bromo-2-chloro-3,4,5-trifluoro-benzene
- 122375-83-1
- DTXSID70378329
- AKOS015853427
- MFCD00070736
- CS-0324751
- 2-Chloro-3,4,5-trifluorobromobenzene
- FT-0688369
- A804886
- DB-005700
- 2-Chloro-3,4,5-trifluorobromobenzene;
- MDL： MFCD00070736
- Inchi： 1S/C6HBrClF3/c7-2-1-3(9)5(10)6(11)4(2)8/h1H
- InChI Key： QVKOVRVAPIYNAL-UHFFFAOYSA-N
- SMILES： BrC1=CC(=C(C(=C1Cl)F)F)F

Computed Properties

Exact Mass: 243.89000
Monoisotopic Mass: 243.89
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0A^2
XLogP3: 3.5

Experimental Properties

Density: 1.884±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 194.4±35.0 ºC (760 Torr),
Flash Point: 71.4±25.9 ºC,
Solubility: Almost insoluble (0.014 g/l) (25 º C),
PSA: 0.00000
LogP: 3.51980

1-Bromo-2-chloro-3,4,5-trifluorobenzene Security Information

Hazard Statement： Irritant
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
Safety Term：S26-36/37/39
Risk Phrases：R36/37/38

1-Bromo-2-chloro-3,4,5-trifluorobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019064993-5g	1-Bromo-2-chloro-3,4,5-trifluorobenzene	122375-83-1	95%	5g	$838.50	2023-09-03
Fluorochem	035653-250mg	1-Bromo-2-chloro-3,4,5-trifluorobenzene	122375-83-1	95%	250mg	￡90.00	2022-02-28
Fluorochem	035653-1g	1-Bromo-2-chloro-3,4,5-trifluorobenzene	122375-83-1	95%	1g	￡165.00	2022-02-28
Fluorochem	035653-5g	1-Bromo-2-chloro-3,4,5-trifluorobenzene	122375-83-1	95%	5g	￡479.00	2022-02-28
Fluorochem	035653-25g	1-Bromo-2-chloro-3,4,5-trifluorobenzene	122375-83-1	95%	25g	￡2166.00	2022-02-28
Apollo Scientific	PC7759-1g	1-Bromo-2-chloro-3,4,5-trifluorobenzene	122375-83-1		1g	£292.00	2023-09-02
eNovation Chemicals LLC	Y1255982-250mg	1-BROMO-2-CHLORO-3,4,5-TRIFLUOROBENZENE	122375-83-1	95%	250mg	$255	2023-09-04
eNovation Chemicals LLC	Y1255982-1g	1-BROMO-2-CHLORO-3,4,5-TRIFLUOROBENZENE	122375-83-1	95%	1g	$295	2024-06-06
eNovation Chemicals LLC	Y1255982-5g	1-BROMO-2-CHLORO-3,4,5-TRIFLUOROBENZENE	122375-83-1	95%	5g	$860	2024-06-06
A2B Chem LLC	AE36953-1g	1-Bromo-2-chloro-3,4,5-trifluorobenzene	122375-83-1	>95%	1g	$232.00	2024-04-20